Cas no 71998-68-0 (1,2-Hexanediol, 6-(phenylmethoxy)-)

1,2-Hexanediol, 6-(phenylmethoxy)- structure
71998-68-0 structure
Product name:1,2-Hexanediol, 6-(phenylmethoxy)-
CAS No:71998-68-0
MF:C13H20O3
MW:224.296104431152
CID:544722
PubChem ID:20502241

1,2-Hexanediol, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Hexanediol, 6-(phenylmethoxy)-
    • 6-phenylmethoxyhexane-1,2-diol
    • DTXSID90608190
    • 71998-68-0
    • SCHEMBL11177231
    • 6-(BENZYLOXY)HEXANE-1,2-DIOL
    • Inchi: InChI=1S/C13H20O3/c14-10-13(15)8-4-5-9-16-11-12-6-2-1-3-7-12/h1-3,6-7,13-15H,4-5,8-11H2
    • InChI Key: CHPDMWMDELVDCA-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COCCCCC(CO)O

Computed Properties

  • Exact Mass: 224.1413
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69

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